Cas no 946267-23-8 (N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide)
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-7-quinolinyl]-
- N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide
-
- Inchi: 1S/C14H18N2O2/c1-3-14(18)16-8-4-5-11-6-7-12(9-13(11)16)15-10(2)17/h6-7,9H,3-5,8H2,1-2H3,(H,15,17)
- InChI Key: DPPSIUHJXAENSX-UHFFFAOYSA-N
- SMILES: C(NC1=CC2=C(C=C1)CCCN2C(=O)CC)(=O)C
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2049-0568-2μmol |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
946267-23-8 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F2049-0568-5μmol |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
946267-23-8 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F2049-0568-10μmol |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
946267-23-8 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F2049-0568-1mg |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
946267-23-8 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F2049-0568-2mg |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
946267-23-8 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F2049-0568-3mg |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
946267-23-8 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F2049-0568-4mg |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
946267-23-8 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F2049-0568-5mg |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
946267-23-8 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F2049-0568-10mg |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide |
946267-23-8 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide
Comprehensive Overview of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide (CAS No. 946267-23-8)
N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide, with the CAS number 946267-23-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a propanoyl group and an acetamide moiety, making it a subject of interest for researchers exploring novel drug candidates and biochemical pathways.
In recent years, the demand for tetrahydroquinoline-based compounds has surged due to their relevance in drug discovery and development. Researchers are particularly interested in the pharmacological properties of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide, including its potential as a kinase inhibitor or anti-inflammatory agent. The compound's unique structure allows it to interact with specific biological targets, which could lead to breakthroughs in treating conditions such as neurodegenerative diseases or metabolic disorders.
The synthesis of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide involves multi-step organic reactions, including acylation and amination processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its complexity, the compound is typically produced in specialized laboratories under controlled conditions to ensure high yield and reproducibility.
One of the most frequently asked questions about CAS No. 946267-23-8 is its solubility and stability profile. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its application in in vitro assays. Additionally, its stability under various pH conditions makes it a viable candidate for further preclinical studies.
The growing interest in N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide is also reflected in the increasing number of patent filings and scientific publications referencing this compound. Researchers are exploring its potential synergies with other small-molecule therapeutics, particularly in the context of combination therapies. This aligns with the broader trend in pharmaceutical research, where multi-target drug design is gaining traction as a strategy to enhance efficacy and reduce resistance.
From an industrial perspective, the scalable synthesis of CAS No. 946267-23-8 remains a topic of discussion. Optimizing reaction conditions to improve yield and reduce costs is a priority for manufacturers aiming to meet the demands of academic institutions and pharmaceutical companies. Innovations in green chemistry and catalytic processes are expected to play a pivotal role in addressing these challenges.
In conclusion, N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide represents a promising area of research with potential applications across multiple therapeutic domains. Its unique chemical properties and biological activity profile make it a compound worth watching in the evolving landscape of drug discovery and medicinal chemistry. As scientific understanding of this molecule deepens, its role in addressing unmet medical needs may become increasingly significant.
946267-23-8 (N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)